Cas no 89724-83-4 (Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]-)

Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]- structure
89724-83-4 structure
Product name:Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]-
CAS No:89724-83-4
MF:C9H10O3S
MW:198.238901615143
CID:591428
PubChem ID:13237993

Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-(oxiranylmethoxy)-2-thienyl]-
    • 1-[5-(oxiran-2-ylmethoxy)thiophen-2-yl]ethanone
    • 89724-83-4
    • DTXSID10531032
    • 1-{5-[(Oxiran-2-yl)methoxy]thiophen-2-yl}ethan-1-one
    • Inchi: InChI=1S/C9H10O3S/c1-6(10)8-2-3-9(13-8)12-5-7-4-11-7/h2-3,7H,4-5H2,1H3
    • InChI Key: JIEOYCNKGHCHQP-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=CC=C(S1)OCC2CO2

Computed Properties

  • Exact Mass: 198.03506535g/mol
  • Monoisotopic Mass: 198.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.1Ų

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